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Compound of Interest

Compound Name: ZD0947

Cat. No.: B1682409

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential guidance on the
personal protective equipment (PPE), handling procedures, and disposal of ZD0947, a potent
ATP-sensitive potassium channel (KATP) opener.

Due to the absence of a publicly available Safety Data Sheet (SDS) for ZD0947 (CAS Number:
172649-40-0), this guidance is based on best laboratory practices and safety information for
structurally similar compounds, specifically benzonitrile derivatives. It is crucial to supplement
these recommendations with a comprehensive, substance-specific risk assessment before
commencing any work.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure during the
handling of ZD0947. The following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Respiratory Protection

NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

To be used in areas with
inadequate ventilation or when
handling the powder form to
prevent inhalation. Ensure
proper fit testing and regular

cartridge replacement.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Goggles should provide a
complete seal around the
eyes. A face shield offers an
additional layer of protection

against splashes and aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

Inspect gloves for any signs of
degradation or perforation
before and during use. Change
gloves frequently and

immediately if contaminated.

Body Protection

Laboratory coat, closed-toe
shoes, and additional

protective clothing as needed.

A lab coat should be worn at
all times in the laboratory. For
larger quantities or in case of
potential splashes, consider
using a chemical-resistant

apron or suit.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Handling and Storage

» Engineering Controls: Handle ZD0947 in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.
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» Safe Handling Practices:

o

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

[¢]

[¢]

Prepare solutions and handle the compound in a designated area.

[e]

Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area, away from incompatible materials.

Spill Management

In the event of a spill:

o Evacuate and Secure: Immediately evacuate the affected area and restrict access.
o Ventilate: Ensure adequate ventilation to disperse any airborne contaminants.

o Personal Protection: Wear the appropriate PPE as outlined above.

e Containment and Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding
dust generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and
place in a sealed container.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste containing ZD0947, including empty containers, contaminated labware, and spill
cleanup materials, must be treated as hazardous waste.

o Waste Collection: Collect waste in designated, properly labeled, and sealed containers.
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e Segregation: Do not mix ZD0947 waste with other waste streams unless compatible.

o Disposal Route: Dispose of hazardous waste through a licensed and certified environmental
disposal service, in accordance with all local, state, and federal regulations.

ZD0947 and KATP Channel Interaction

ZD0947 functions as an opener of ATP-sensitive potassium channels (KATP). The following
diagram illustrates a simplified logical relationship of its mechanism of action.
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Caption: Logical flow of ZD0947's action as a KATP channel opener.
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[https://www.benchchem.com/product/b16824094#personal-protective-equipment-for-
handling-zd0947]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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